7-phenyl-N-(pyridin-2-ylmethyl)-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine
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Overview
Description
Synthesis Analysis
Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. This includes the starting materials, reaction conditions, catalysts, and the overall yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This includes understanding the reaction mechanism, the conditions under which the reaction occurs, and the products of the reaction .Physical and Chemical Properties Analysis
This involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It may also include studying the compound’s reactivity with other substances .Scientific Research Applications
Synthesis and Biological Activities of Phenothiazines
Phenothiazines, containing similar heterocyclic rings, have been synthesized with various substituents, including pyrazole and pyridine, showing promising biological activities. These activities include antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, and other pharmacological properties. The biological activities result from the interaction with biological systems through pharmacophoric substituents, multicyclic ring systems, and lipophilic characters allowing membrane penetration (Pluta, Morak-Młodawska, & Jeleń, 2011).
Heterocyclic N-oxides in Organic Synthesis and Drug Applications
Heterocyclic N-oxide derivatives, including those from pyridine and indazole, showcase versatility as synthetic intermediates with significant roles in metal complexes formation, catalysts design, asymmetric synthesis, and medicinal applications. Their utility underscores the potential for heterocyclic compounds like 7-phenyl-N-(pyridin-2-ylmethyl)-7H-pyrazolo[3,4-d][1,2,3]triazin-4-amine in advanced chemistry and drug development (Li et al., 2019).
Importance of Heterocyclic Compounds in Central Nervous System (CNS) Acting Drugs
Heterocycles with nitrogen, such as pyrazole and pyridine, are crucial in the development of CNS acting drugs. These compounds, by virtue of their heteroatom composition, form the backbone of many pharmaceutical agents targeting CNS disorders, highlighting the therapeutic potential of complex heterocyclic structures (Saganuwan, 2017).
Pyrazolo[3,4-b]pyridine in Kinase Inhibition
Pyrazolo[3,4-b]pyridine, a structure closely related to this compound, is utilized in designing kinase inhibitors due to its versatile binding modes with kinase enzymes. This application in therapeutic agents targeting various kinase-related disorders indicates the chemical's potential in drug development (Wenglowsky, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
7-phenyl-N-(pyridin-2-ylmethyl)pyrazolo[3,4-d]triazin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N7/c1-2-7-13(8-3-1)23-16-14(11-19-23)15(20-22-21-16)18-10-12-6-4-5-9-17-12/h1-9,11H,10H2,(H,18,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSGRCIFJHJSVHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=NN=NC(=C3C=N2)NCC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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